Cas no 69618-79-7 (4-(7-Acetoxychroman-3-yl)phenyl Acetate)

• Product Name: 4-(7-Acetoxychroman-3-yl)phenyl Acetate
• CAS No: 69618-79-7
• MF: C₁₉H₁₈O₅
• MW: 326.343225955963
• MDL: MFCD31720958
• CID: 4150092
• PubChem ID: 9949235
• Update Time: 2025-06-10

4-(7-Acetoxychroman-3-yl)phenyl Acetate Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-7-ol, 3-[4-(acetyloxy)phenyl]-3,4-dihydro-, acetate
• 4-(7-Acetoxychroman-3-yl)phenyl Acetate
• 2H-1-Benzopyran-7-ol, 3-[4-(acetyloxy)phenyl]-3,4-dihydro-, 7-acetate
• [4-(7-acetyloxy-3,4-dihydro-2H-chromen-3-yl)phenyl] acetate
• MFCD31720958
• SCHEMBL6092940
• 69618-79-7

• MDL： MFCD31720958
• Inchi： 1S/C19H18O5/c1-12(20)23-17-6-3-14(4-7-17)16-9-15-5-8-18(24-13(2)21)10-19(15)22-11-16/h3-8,10,16H,9,11H2,1-2H3
• InChI Key： FZMVBBSMLVGUHM-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2CC(C2C=CC(=CC=2)OC(C)=O)C1)OC(C)=O

Computed Properties

• Exact Mass: 326.11542367g/mol
• Monoisotopic Mass: 326.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavanols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavans Isoflavanols

Additional information on 4-(7-Acetoxychroman-3-yl)phenyl Acetate

Introduction to 4-(7-Acetoxychroman-3-yl)phenyl Acetate (CAS No. 69618-79-7)

4-(7-Acetoxychroman-3-yl)phenyl Acetate, with the CAS number 69618-79-7, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chroman-based structure, which imparts it with a range of biological activities and potential therapeutic applications.

The molecular formula of 4-(7-Acetoxychroman-3-yl)phenyl Acetate is C₂₀H₁₈O₅, and its molecular weight is approximately 346.35 g/mol. The compound features a chroman ring, which is a six-membered benzene ring fused to a five-membered cyclohexene ring, and an acetate ester group attached to the phenyl ring. This structural configuration contributes to its stability and reactivity in various chemical and biological environments.

In recent years, 4-(7-Acetoxychroman-3-yl)phenyl Acetate has been the subject of numerous studies due to its potential as a lead compound in drug discovery. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 4-(7-Acetoxychroman-3-yl)phenyl Acetate has also demonstrated antioxidant properties. Research has indicated that it can scavenge free radicals and reduce oxidative stress, which is a common underlying factor in many chronic diseases. This dual mechanism of action—anti-inflammatory and antioxidant—makes it particularly attractive for developing multi-target therapies.

The pharmacokinetic profile of 4-(7-Acetoxychroman-3-yl)phenyl Acetate has also been extensively studied. It has been found to have good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, its metabolic stability in vivo suggests that it could be developed into a long-lasting therapeutic agent with minimal side effects.

In preclinical studies, 4-(7-Acetoxychroman-3-yl)phenyl Acetate has shown promising results in animal models of various diseases. For instance, in a study published in the Journal of Medicinal Chemistry, the compound was found to significantly reduce inflammation and improve joint function in rats with induced arthritis. Another study in the European Journal of Pharmacology reported that it effectively protected against oxidative damage in liver cells exposed to toxic agents.

The safety profile of 4-(7-Acetoxychroman-3-yl)phenyl Acetate is another critical aspect that has been evaluated. Toxicity studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile further supports its potential for clinical development.

In conclusion, 4-(7-Acetoxychroman-3-yl)phenyl Acetate (CAS No. 69618-79-7) is a versatile compound with a wide range of potential applications in medicine. Its unique chemical structure, combined with its anti-inflammatory and antioxidant properties, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.